(E)-1-(4-(6-(1H-pyrazol-1-yl)pyridazin-3-yl)piperazin-1-yl)-3-phenylprop-2-en-1-one

• IUPAC Name: (E)-3-phenyl-1-[4-(6-pyrazol-1-ylpyridazin-3-yl)piperazin-1-yl]prop-2-en-1-one
• InChI: InChI=1S/C20H20N6O/c27-20(10-7-17-5-2-1-3-6-17)25-15-13-24(14-16-25)18-8-9-19(23-22-18)26-12-4-11-21-26/h1-12H,13-16H2/b10-7+
• InChI Key: CNEAKCLKNFDVAJ-JXMROGBWSA-N
• Canonical SMILES: C1CN(CCN1C2=NN=C(C=C2)N3C=CC=N3)C(=O)C=CC4=CC=CC=C4
• Isomeric SMILES: C1CN(CCN1C2=NN=C(C=C2)N3C=CC=N3)C(=O)/C=C/C4=CC=CC=C4
• Molecular Formula: C20H20N6O
• Molecular Weight: 360.4 g/mol
• CAS No.: 1019100-76-5

Description

The compound (E)-1-(4-(6-(1H-pyrazol-1-yl)pyridazin-3-yl)piperazin-1-yl)-3-phenylprop-2-en-1-one features a conjugated enone system (prop-2-en-1-one) with a piperazine ring substituted at the 4-position by a pyridazine moiety. The pyridazine ring is further modified at the 6-position with a 1H-pyrazol-1-yl group, while the enone’s β-position is substituted with a phenyl group. The (E)-stereochemistry of the double bond ensures spatial arrangement critical for molecular interactions .

Biological Activity

The compound (E)-1-(4-(6-(1H-pyrazol-1-yl)pyridazin-3-yl)piperazin-1-yl)-3-phenylprop-2-en-1-one is a complex organic molecule that has garnered attention due to its potential biological activities. This article provides a detailed examination of its biological activity, including synthesis, mechanisms of action, and relevant case studies.

Molecular Formula and Weight

• Molecular Formula : C20H19N5
• Molecular Weight : 347.4 g/mol

Structural Features

The compound features a pyridazinyl group, a piperazine moiety, and a phenylpropene structure. The presence of the pyrazole ring contributes to its pharmacological properties.

Antidepressant Activity

Recent studies have indicated that derivatives of compounds similar to (E)-1-(4-(6-(1H-pyrazol-1-yl)pyridazin-3-yl)piperazin-1-yl)-3-phenylprop-2-en-1-one exhibit significant serotonin reuptake inhibition . For instance, a related compound demonstrated potent antagonism against p-chloroamphetamine-induced serotonin depletion in rat models, suggesting potential antidepressant effects .

Antiplatelet Activity

Research has identified certain pyrazole derivatives as P2Y12 receptor antagonists , which are crucial in reducing platelet aggregation. This activity is particularly relevant in the context of cardiovascular diseases where platelet aggregation plays a key role . The compound's structural attributes may enhance its efficacy as an antiplatelet agent.

Anticancer Properties

The compound's structural components suggest potential anticancer activity. Pyrazole derivatives have been studied for their ability to inhibit cancer cell proliferation. Specific analogs have shown cytotoxic effects against various cancer cell lines, indicating that the incorporation of the pyrazole and pyridazine rings could enhance anticancer properties .

The biological activities of this compound can be attributed to several mechanisms:

• Serotonin Reuptake Inhibition : Similar compounds have shown the ability to inhibit serotonin reuptake, leading to increased serotonin levels in the synaptic cleft, which is beneficial in treating depression.
• Reversible P2Y12 Antagonism : The interaction with P2Y12 receptors leads to decreased platelet activation and aggregation.
• Cytotoxicity Against Cancer Cells : The compound may induce apoptosis in cancer cells through various pathways, including interference with cell cycle progression.

Study on Antidepressant Effects

A study published in PubMed evaluated the antidepressant-like effects of related compounds in animal models. The results indicated that these compounds significantly reduced immobility times in forced swimming tests (FST), suggesting robust antidepressant activity .

Evaluation of Antiplatelet Activity

Another study focused on the antiplatelet effects of pyrazole derivatives. It was found that certain derivatives exhibited potent inhibition of ADP-induced platelet aggregation, highlighting their potential use as therapeutic agents for preventing thrombotic events .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural Features and Substituent Analysis

The following compounds share core structural motifs with the target molecule, enabling comparative analysis:

Table 1: Key Structural Features of Analogs

Compound Name (Source)	Core Structure	Key Substituents	Notable Differences
Target Compound	Piperazine, pyridazine, pyrazole, (E)-phenylpropenone	4-(6-(1H-pyrazol-1-yl)pyridazin-3-yl)piperazine, phenyl	Reference for comparison
N-Phenyl-6-(1H-pyrazol-1-yl)pyridazin-3-amine ()	Pyridazine, pyrazole, aniline	N-Phenyl group at pyridazine-3-position	Lacks piperazine and enone systems; simpler amine linkage
(E)-1-(2,4-Dichlorophenyl)-3-[3-(4-methoxyphenyl)-1-phenyl-1H-pyrazol-4-yl]prop-2-en-1-one ()	Pyrazole, enone, dichlorophenyl	2,4-Dichlorophenyl, 4-methoxyphenyl	Halogen substitution enhances electronegativity; methoxy group increases hydrophilicity
(E)-1-[4-(1,3-Benzodioxol-5-ylmethyl)piperazino]-3-(2-methoxyphenyl)-2-phenyl-2-propen-1-one ()	Piperazine, enone, benzodioxole	Benzodioxolylmethyl on piperazine	Benzodioxole adds steric bulk and lipophilicity compared to pyridazinyl substitution
(2E)-1-(Adamantan-1-yl)-3-(1,3-diphenyl-1H-pyrazol-4-yl)prop-2-en-1-one ()	Adamantane, pyrazole, enone	Adamantyl group	Rigid adamantane moiety enhances metabolic stability but reduces solubility

Impact of Substituents on Physicochemical Properties

• Electron-Withdrawing Groups : The dichlorophenyl group in ’s compound increases polarity and may enhance binding to hydrophobic pockets but reduces solubility compared to the target’s unsubstituted phenyl .
• Piperazine Modifications : The pyridazinyl-piperazine in the target compound likely offers stronger hydrogen-bonding capacity than the benzodioxolylmethyl-piperazine in , affecting receptor affinity .

Methodological Considerations in Comparison

• Crystallography : Tools like SHELX () and CCP4 () are critical for resolving stereochemistry and conformational analysis in analogs like ’s compound .
• Virtual Screening : Methods highlighted in (e.g., Tanimoto coefficients) would classify the target and its analogs as "similar" due to shared heterocycles, guiding drug discovery workflows .

Q & A

Q. What are the key steps for synthesizing (E)-1-(4-(6-(1H-pyrazol-1-yl)pyridazin-3-yl)piperazin-1-yl)-3-phenylprop-2-en-1-one, and how can structural purity be validated?

Methodological Answer: The synthesis typically involves:

• Multi-step organic reactions : Claisen-Schmidt condensation to form the enone backbone, followed by coupling of the pyridazine-piperazine moiety via nucleophilic substitution .
• Heterocyclic ring assembly : Introduction of the 1H-pyrazol-1-yl group through palladium-catalyzed cross-coupling or nucleophilic aromatic substitution .
• Purification : Column chromatography or recrystallization to isolate the (E)-isomer.

Q. Structural Validation :

• Spectroscopy : ¹H/¹³C NMR confirms regiochemistry and stereochemistry (e.g., coupling constants for the α,β-unsaturated ketone). Mass spectrometry (HRMS) validates molecular weight .
• X-ray crystallography : Resolves conformational ambiguities (e.g., planarity of the enone system) .

Q. How do physicochemical properties (e.g., solubility, stability) influence experimental design for this compound?

Methodological Answer:

• Solubility : The compound is lipophilic (logP ~3–4 estimated) due to aromatic and heterocyclic groups. Use polar aprotic solvents (DMSO, DMF) for in vitro assays. For in vivo studies, formulate with cyclodextrins or surfactants .
• Stability : Susceptible to photodegradation (α,β-unsaturated ketone). Store in amber vials under inert gas. Monitor decomposition via HPLC at λ = 254 nm .

Advanced Research Questions

Q. How can structure-activity relationship (SAR) studies be designed to optimize pharmacological activity?

Methodological Answer:

• Core modifications : Synthesize analogs with:
  • Pyridazine substitutions : Replace pyridazine with pyrimidine to assess heterocycle size impact on target binding .
  • Piperazine variants : Introduce methyl or fluorine groups to modulate basicity and blood-brain barrier penetration .
• Biological assays : Test analogs against target enzymes (e.g., kinases) using fluorescence polarization or SPR. Correlate IC₅₀ values with substituent electronic profiles (Hammett constants) .

Q. How can contradictions in biological activity data between similar compounds be resolved?

Methodological Answer:

• Control experiments : Verify assay conditions (e.g., ATP concentrations in kinase assays) to rule out false negatives .
• Metabolic stability : Compare microsomal half-lives (e.g., human liver microsomes) to identify if discrepancies arise from pharmacokinetic factors .
• Computational docking : Use molecular dynamics simulations to assess binding pose variations caused by subtle structural differences (e.g., piperazine orientation) .

Q. What strategies are effective in resolving spectral data ambiguities (e.g., overlapping NMR peaks)?

Methodological Answer:

• Advanced NMR techniques :
  • 2D NMR (COSY, HSQC) : Assign proton-proton correlations and resolve overlapping signals in the aromatic region .
  • Variable-temperature NMR : Identify dynamic effects (e.g., piperazine ring puckering) causing signal broadening .
• Isotopic labeling : Synthesize ¹³C-labeled analogs to trace carbonyl or pyridazine carbons .

Q. How can computational methods enhance the understanding of this compound’s pharmacological potential?

Methodological Answer:

• Target prediction : Use SwissTargetPrediction or SEA to identify putative targets (e.g., serotonin receptors, kinases) .
• Density Functional Theory (DFT) : Calculate electrostatic potential maps to predict reactivity at the enone moiety .
• MD simulations : Model binding to G-protein-coupled receptors (GPCRs) to guide mutagenesis studies .

Q. What experimental approaches are recommended for analyzing in vitro metabolic pathways?

Methodological Answer:

• Phase I metabolism : Incubate with cytochrome P450 isoforms (CYP3A4, CYP2D6) and identify metabolites via LC-MS/MS .
• Reactive intermediate detection : Trapping studies with glutathione (GSH) to assess bioactivation risks .